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Compound of Interest

Compound Name: Smarca2-IN-6

Cat. No.: B15572614

Despite a comprehensive search of publicly available scientific and patent literature, no
information was found regarding a compound specifically designated as "Smarca2-IN-6." This
suggests that "Smarca2-IN-6" may be an internal development name not yet disclosed in
public forums, a very recent discovery that has not yet been published, or a potential misnomer
for another existing compound.

The search for information on the discovery, synthesis, and biological activity of Smarca2-IN-6
yielded extensive results on various inhibitors and degraders of the SMARCA2 (SWI/SNF
related, matrix associated, actin dependent regulator of chromatin, subfamily a, member 2)
protein. These include well-characterized molecules such as YDR1, YD54, SMD-3236, A947,
and G-6599.[1][2][3][4][5] However, none of the retrieved documents mention "Smarca2-IN-6."

SMARCAZ2 is a critical component of the SWI/SNF chromatin remodeling complex and has
emerged as a significant therapeutic target in oncology, particularly for cancers with mutations
in the related SMARCA4 gene.[2][6][7] The research in this area is vibrant, with numerous
academic and pharmaceutical groups actively pursuing the development of selective
SMARCAZ inhibitors and degraders.[1][3][8] These efforts have led to the discovery of potent
and selective molecules that modulate SMARCAZ2 activity and have shown promise in
preclinical cancer models.[2][3][9]

Given the absence of specific data for "Smarca2-IN-6," this report cannot provide the
requested in-depth technical guide, including quantitative data tables, detailed experimental
protocols, and visualizations of signaling pathways or experimental workflows related to this
particular compound.
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For researchers, scientists, and drug development professionals interested in the field of
SMARCA2 modulation, a wealth of information is available on the aforementioned publicly
disclosed inhibitors and degraders. These compounds can serve as valuable tools for studying
the biological functions of SMARCAZ2 and as starting points for the development of novel
therapeutics.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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